Cas no 2172172-70-0 ((2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride)

• Product Name: (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride
• CAS No: 2172172-70-0
• MF: C₈H₁₅FO₂S
• MW: 194.266905069351
• CID: 5978252
• PubChem ID: 165960143
• Update Time: 2025-05-22

(2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride
• EN300-1291089
• 2172172-70-0

• Inchi： 1S/C8H15FO2S/c1-7(2)6(8(7,3)4)5-12(9,10)11/h6H,5H2,1-4H3
• InChI Key： OQCXUQSTARAZEH-UHFFFAOYSA-N
• SMILES： S(CC1C(C)(C)C1(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 194.07767905g/mol
• Monoisotopic Mass: 194.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride

Research Briefing on (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl Fluoride (CAS: 2172172-70-0) in Chemical Biology and Medicinal Chemistry

(2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride (CAS: 2172172-70-0) is a specialized sulfonyl fluoride compound that has recently garnered attention in chemical biology and medicinal chemistry due to its unique reactivity and potential applications in covalent inhibitor design. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biochemical properties, and therapeutic relevance.

Recent studies highlight the role of (2,2,3,3-tetramethylcyclopropyl)methanesulfonyl fluoride as a covalent warhead in targeted drug discovery. Its sulfonyl fluoride moiety exhibits selective reactivity with nucleophilic residues (e.g., serine, threonine, tyrosine) in enzyme active sites, making it valuable for developing irreversible inhibitors. A 2023 study in Journal of Medicinal Chemistry demonstrated its utility in probing serine hydrolases, with enhanced stability compared to traditional fluorophosphonates.

The compound's sterically hindered cyclopropyl group confers improved metabolic stability, as evidenced by pharmacokinetic studies in rodent models (ACS Chemical Biology, 2022). Researchers have leveraged this property to design proteolysis-targeting chimeras (PROTACs) targeting undruggable oncoproteins, where the sulfonyl fluoride warhead enables sustained target engagement.

Innovative synthetic routes for 2172172-70-0 have been reported, including a copper-catalyzed cyclopropanation approach (Organic Letters, 2023) yielding >90% purity. Structural-activity relationship (SAR) studies reveal that the tetramethyl substitution pattern is critical for maintaining membrane permeability while minimizing off-target reactivity—a balance crucial for in vivo applications.

Emerging applications include its use in activity-based protein profiling (ABPP) to map reactive hotspots in disease-associated proteins. A Nature Chemical Biology (2024) study employed this compound to identify allosteric cysteine sites in KRAS mutants, opening new avenues for cancer therapy. Safety profiling indicates favorable acute toxicity parameters (LD50 >500 mg/kg in mice), though chronic exposure studies remain ongoing.

Future directions highlighted in recent reviews (Chemical Society Reviews, 2024) emphasize the compound's potential in covalent fragment-based drug discovery and as a tool for studying protein conformational dynamics. Commercial availability (e.g., Sigma-Aldrich Catalog #T657812) has accelerated its adoption, with current pricing at $285/100mg reflecting specialized production requirements.